Cas no 438244-33-8 ((6α,17α)-6,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one)

(6α,17α)-6,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one Properties

Names and Identifiers

• (6α,17α)-6,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one
• (6A,17BETA)-6,17-DIHYDROXY-19-NORPREGN-4-EN-20-YN-3-ONE
• (6α,17β)-17-Ethynyl-6,17-dihydroxyestr-4-en-3-one
• N-DESETHYL MILNACIPRAN-D5
• 6alpha-Hydroxynorethisterone
• 6?,17?-Dihydroxy-19-nor-17?-pregn-4-en-20-yn-3-one
• 438244-33-8
• (6S,8R,9S,10R,13S,14S,17R)-17-ethynyl-6,17-dihydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• (6alpha,17alpha)-6,17-Dihydroxy-19-norpregn-4-en-20-yn-3-one
• +Expand

• InChIKey： RONQVEAZNZIVHW-KLEXHFHZSA-N
• Inchi： InChI=1S/C20H26O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,10,13-15,17-18,22-23H,4-9,11H2,2H3/t13-,14-,15-,17+,18+,19+,20+/m1/s1
• SMILES： CC12CCC3C4CCC(=O)C=C4C(CC3C1CCC2(C#C)O)O

Computed Properties

• Exact Mass: 314.18819469g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 314.18819469g/mol
• Heavy Atom Count: 23
• Complexity: 626
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų